N-[2-(cyclopropylsulfonylamino)ethyl]cyclopropanecarboxamide

• IUPAC Name: N-[2-(cyclopropylsulfonylamino)ethyl]cyclopropanecarboxamide
• InChI: InChI=1S/C9H16N2O3S/c12-9(7-1-2-7)10-5-6-11-15(13,14)8-3-4-8/h7-8,11H,1-6H2,(H,10,12)
• InChI Key: SBUYHKJBOBNIAD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NCCNS(=O)(=O)C2CC2
• Molecular Formula: C9H16N2O3S
• Molecular Weight: 232.30 g/mol

Description

N-[2-(cyclopropylsulfonylamino)ethyl]cyclopropanecarboxamide, also known as CP-31398, is a small molecule that has gained significant attention in the scientific community for its potential therapeutic applications. CP-31398 has been shown to have anti-cancer properties, making it a promising candidate for cancer treatment.

Mechanism of Action

The exact mechanism of action of N-[2-(cyclopropylsulfonylamino)ethyl]cyclopropanecarboxamide is not fully understood, but it is believed to act by stabilizing the p53 protein. The p53 protein is a tumor suppressor protein that plays a crucial role in regulating cell growth and preventing the formation of cancer. In many cancer cells, the p53 protein is mutated or inactive, leading to uncontrolled cell growth. This compound has been shown to bind to the p53 protein and stabilize it, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the expression of p53 target genes, leading to the activation of the apoptotic pathway. This compound has also been shown to inhibit the activity of the MDM2 protein, which is a negative regulator of p53. In addition, this compound has been shown to inhibit the activity of several enzymes involved in cell proliferation, including DNA polymerase and topoisomerase.

Advantages and Limitations for Lab Experiments

N-[2-(cyclopropylsulfonylamino)ethyl]cyclopropanecarboxamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it a useful tool for studying intracellular signaling pathways. This compound is also stable and can be easily synthesized in large quantities. However, there are also limitations to using this compound in lab experiments. It has been shown to have low solubility in aqueous solutions, making it difficult to administer in vivo. In addition, this compound has been shown to have off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research on N-[2-(cyclopropylsulfonylamino)ethyl]cyclopropanecarboxamide. One area of research is to optimize the synthesis method to improve the yield and purity of the compound. Another area of research is to investigate the potential of this compound as a therapeutic agent for cancer treatment. Clinical trials are needed to evaluate the safety and efficacy of this compound in humans. In addition, further studies are needed to understand the mechanism of action of this compound and its potential off-target effects.

Synthesis Methods

N-[2-(cyclopropylsulfonylamino)ethyl]cyclopropanecarboxamide can be synthesized via a multi-step process. The first step involves the reaction of 2-chloroethyl cyclopropanecarboxylate with sodium sulfinate to form the corresponding sulfinic acid. The sulfinic acid is then reacted with cyclopropylamine to form the desired compound, this compound. The synthesis method has been reported in several scientific journals, and the purity of the compound can be verified using various analytical techniques such as NMR and HPLC.

Scientific Research Applications

N-[2-(cyclopropylsulfonylamino)ethyl]cyclopropanecarboxamide has been extensively studied for its anti-cancer properties. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and sensitize cancer cells to chemotherapy. This compound has been tested in various cancer cell lines, including breast cancer, colon cancer, and leukemia, and has shown promising results in preclinical studies.